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Executive Technical Summary

Rhodinyl Propionate (CAS: 105-89-5) is a high-value ester traditionally defined in the
fragrance industry as a propionate derivative of Rhodinol—a natural isolate fraction composed
primarily of (

)-Citronellol and Geraniol.[1] While often synthesized for commercial perfumery to ensure
consistency, the molecule exists naturally as a mixture of citronellyl propionate and geranyl
propionate within specific essential oils.

This guide addresses the isolation of these natural esters directly from botanical biomass, a
process required for "Natural" labeling (EU/US regulations) and high-end perfumery
applications requiring authentic bio-molecular chirality.

Chemical Identity & Nomenclature[1][2]

¢ |[UPAC Name: 3,7-Dimethyloct-6-en-1-yl propionate (and isomers)[1]

e Molecular Formula:
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e Molecular Weight: 212.33 g/mol [1]

o Organoleptic Profile: Deep, red-rose character with fruity (dried fruit/plum) and spicy-green
undertones; distinct from the sharper acetate esters.[1]

Natural Sources and Chemo-Metric Profiling

Unlike its precursor alcohols (citronellol/geraniol), Rhodinyl Propionate occurs in nature as a
trace constituent (minor component). It is rarely the dominant peak, necessitating advanced

enrichment protocols for isolation.

Primary Botanical Matrix: Pelargonium graveolens

The primary source is the essential oil of Rose-Scented Geranium (Pelargonium graveolens),
specifically the Bourbon (Réunion), Egyptian, and Chinese chemotypes.

Table 1: Quantitative Distribution of Propionate Esters in P. graveolens QOil

Retention Index Concentration Role in "Rhodinyl"
Component .
(DB-5) Range (%) Profile
Provides the waxy,
Citronellyl Propionate 1408 - 1415 0.10% - 1.20% fruity-rose backbone.
[1]
) Adds spicy, green,
Geranyl Propionate 1470 - 1476 0.40% - 0.90%
and leafy nuances.[1]
Total "Rhodinyl The combined natural
_ N/A 0.50% - 2.10% _
Propionate" ester fraction.[1]

Note: Data aggregated from GC-MS analyses of Bourbon and Egyptian cultivars (Rajeswara
Rao et al., 2002; Sharopov et al., 2014).[1]

Isolation & Purification Architectures

To isolate natural Rhodinyl Propionate, one must process the essential oil to remove the bulk
terpenes (alpha-pinene, limonene) and the dominant alcohols (citronellol, geraniol), selectively
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enriching the ester fraction.

Phase I: Primary Extraction (Hydro-Distillation)

Objective: Isolate the volatile fraction from fresh aerial biomass without thermal hydrolysis of
the esters.

e Protocol: Clevenger-type hydro-distillation or Steam Distillation.[1]

o Critical Parameter: Maintain pH of distillation water between 6.0—-7.0. Acidic conditions (pH <
5) during boiling will hydrolyze the propionates back into alcohols and propionic acid.

Phase ll: Vacuum Fractional Distillation (Enrichment)

Objective: Separate the "Rhodinyl" ester fraction from monoterpenes (highly volatile) and
sesquiterpenes (less volatile).

e System: Spinning Band Distillation Column (e.g., B/R Instrument 36-100) or Vigreux column
under high vacuum.

e Vacuum Pressure: <5 mbar (Essential to keep pot temperature < 110°C to prevent
polymerization).

Fractionation Logic:
¢ Fraction A (Terpenes): Distills at 30—40°C (at 2 mbar). Discard or sell as byproduct.

o Fraction B (Alcohols - Rhodinol): Distills at 70—85°C. This contains the bulk
Citronellol/Geraniol.[2][3][4][5]

o Fraction C (Esters - Target): Distills at 90—105°C. This fraction is enriched in Rhodinyl
Propionate, Geranyl Tiglate, and Citronellyl Formate.

Phase llI: Flash Chromatography (Purification)

Objective: Isolate specific propionates from the mixed ester fraction (Fraction C).

» Stationary Phase: Silica Gel 60 (230-400 mesh).
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» Mobile Phase Gradient: Hexane:Ethyl Acetate (Starts 98:2

Ends 90:10).

e Detection: Thin Layer Chromatography (TLC) utilizing Vanillin-Sulfuric acid stain (Esters
appear as violet/blue spots).

Experimental Workflow Visualization

The following diagram illustrates the critical path for isolating the Rhodinyl Propionate fraction
from Pelargonium biomass.
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Figure 1: Process flow for the fractional isolation of Rhodinyl Propionate from Geranium

biomass.
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Validation & Analytical Standards (Self-Validating
Protocol)

To ensure the isolate is genuine and not a synthetic adulterant, the following analytical markers
must be verified.

Gas Chromatography - Mass Spectrometry (GC-MS)[1]
[6][71[8][9][10]

e Column: fused silica capillary column (e.g., DB-5 or HP-5MS), 30m x 0.25mm.
e Carrier Gas: Helium (1 mL/min).
« ldentification Markers (Retention Indices):
o Citronellyl Propionate:[1][6][7][8] Rl ~1408-1415[1]
o Geranyl Propionate: RI ~1470-1476[1]
e Mass Spectrum Fragments (m/z):

o Look for molecular ion peaks (often weak) and characteristic fragment m/z 123 (citronellyl
cation) and m/z 69 (isoprenoid chain). The propionyl group often yields a fragment at m/z
57 (

)-

Chirality Check (Enantiomeric Excess)

Natural citronellyl esters in Pelargonium are predominantly the (
)-L-enantiomer.[1]
e Protocol: Chiral GC using a Cyclodextrin-based column (e.g., Beta-DEX).

 Validation: If the isolate is racemic (50:50 mix of (+) and (-) isomers), it is of synthetic origin
(prepared from racemic synthetic citronellol). Natural Rhodinyl Propionate must show high
optical rotation purity corresponding to the L-isomer.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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